Cas no 78703-87-4 (4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-)

4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]- structure
78703-87-4 structure
Product Name:4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-
CAS No:78703-87-4
MF:C15H22N4
MW:258.361982822418
CID:565347
PubChem ID:3061131
Update Time:2025-04-19

4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-
    • 4-N-[2-(diethylamino)ethyl]quinoline-4,6-diamine,hydroxy-[hydroxy(oxo)phosphaniumyl]oxy-oxophosphanium
    • 6-Amino-4-((2-(diethylamino)ethyl)amino)quinoline diphosphate
    • N4-(2-(Diethylamino)ethyl)quinoline-4,6-diamine
    • DTXSID40999964
    • SCHEMBL15472862
    • Quinoline, 6-amino-4-((2-(diethylamino)ethyl)amino)-, diphosphate
    • 4-{[2-(Diethylamino)ethyl]imino}-1,4-dihydroquinolin-6-amine
    • 78703-87-4
    • Inchi: 1S/C15H22N4/c1-3-19(4-2)10-9-18-15-7-8-17-14-6-5-12(16)11-13(14)15/h5-8,11H,3-4,9-10,16H2,1-2H3,(H,17,18)
    • InChI Key: TVZOYACUVVGTAD-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCNC1C=CN=C2C=CC(=CC=12)N

Computed Properties

  • Exact Mass: 258.184
  • Monoisotopic Mass: 258.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.2Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 454.7°C at 760 mmHg
  • Flash Point: 228.8°C
  • Refractive Index: 1.646
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